Cas no 1177323-91-9 (5-(2-methoxy-5-methylphenyl)-1-methyl-1H-pyrazol-4-amine)

• Product Name: 5-(2-methoxy-5-methylphenyl)-1-methyl-1H-pyrazol-4-amine
• CAS No: 1177323-91-9
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 6387484
• PubChem ID: 28803593
• Update Time: 2025-10-12

5-(2-methoxy-5-methylphenyl)-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-methoxy-5-methylphenyl)-1-methyl-1H-pyrazol-4-amine
• 1177323-91-9
• EN300-1841290

• Inchi： 1S/C12H15N3O/c1-8-4-5-11(16-3)9(6-8)12-10(13)7-14-15(12)2/h4-7H,13H2,1-3H3
• InChI Key： WMBBRHXCUZUVBQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C)=CC=1C1=C(C=NN1C)N

Computed Properties

• Exact Mass: 217.121512110g/mol
• Monoisotopic Mass: 217.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 53.1Ų

Additional information on 5-(2-methoxy-5-methylphenyl)-1-methyl-1H-pyrazol-4-amine

5-(2-Methoxy-5-Methylphenyl)-1-Methyl-1H-Pyrazol-4-Amine: A Comprehensive Overview

The compound 5-(2-methoxy-5-methylphenyl)-1-methyl-1H-pyrazol-4-amine, identified by the CAS registry number 1177323-91-9, is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their versatile applications in drug discovery, agrochemicals, and materials science. The molecular structure of this compound features a pyrazole ring system, which is a five-membered heterocycle containing two nitrogen atoms. The substitution pattern on the pyrazole ring, particularly at positions 4 and 5, plays a crucial role in determining its chemical reactivity and biological activity.

Recent studies have highlighted the importance of pyrazole derivatives in the development of novel therapeutic agents. For instance, researchers have explored the potential of 5-(2-methoxy-5-methylphenyl)-1-methyl-1H-pyrazol-4-amine as a candidate for anti-inflammatory and anticancer drug development. The methoxy and methyl substituents on the phenyl ring attached to the pyrazole moiety contribute to its lipophilicity and bioavailability, making it an attractive target for pharmacological studies. Moreover, the presence of an amine group at position 4 of the pyrazole ring enhances its ability to form hydrogen bonds, which is a critical factor in drug-receptor interactions.

In terms of synthesis, this compound can be prepared through various routes, including nucleophilic substitution and condensation reactions. One common approach involves the reaction of an appropriate aldehyde or ketone with hydrazine derivatives in the presence of an acid catalyst. The substitution pattern on the phenyl ring can be tailored by varying the starting materials, allowing for the creation of a wide range of analogs with different biological activities. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more efficient and scalable for industrial applications.

The biological activity of 5-(2-methoxy-5-methylphenyl)-1-methyl-1H-pyrazol-4-amine has been extensively studied in recent years. In vitro assays have demonstrated its potent inhibitory effects on key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that this compound could serve as a lead molecule for developing anti-inflammatory drugs with improved efficacy and reduced side effects compared to existing therapies. Furthermore, preliminary studies indicate that this compound exhibits selective cytotoxicity against cancer cells, making it a promising candidate for anticancer drug development.

In addition to its pharmacological applications, this compound has also been explored for its potential in agrochemicals. Pyrazole derivatives are known for their fungicidal and insecticidal properties, and recent research has focused on optimizing their stability and efficacy under field conditions. The substitution pattern on the phenyl ring plays a significant role in determining these properties, with methoxy groups enhancing both fungicidal activity and environmental stability.

From a materials science perspective, pyrazole derivatives like 5-(2-methoxy-5-methylphenyl)-1-methyl-1H-pyrazol-4-amine have shown potential as building blocks for advanced materials such as coordination polymers and metalloorganic frameworks (MOFs). Their ability to form hydrogen bonds and coordinate with metal ions makes them ideal candidates for constructing porous materials with applications in gas storage, catalysis, and sensing technologies.

In conclusion, 5-(2-methoxy-5-methylphenyl)-1-methyl-1H-pyrazol-4-amine, with its unique molecular structure and diverse functional groups, represents a valuable compound with broad applications across multiple disciplines. Its potential in drug discovery, agrochemicals, and materials science underscores the importance of continued research into its properties and applications. As new synthetic methods and biological assays emerge, this compound is likely to play an increasingly significant role in advancing scientific knowledge and technological innovation.